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Isotaxiresinol 9,9/'-acetonide Isotaxiresinol 9,9/'-acetonide
Brand Name: Vulcanchem
CAS No.: 252333-72-5
VCID: VC0032043
InChI: InChI=1S/C22H26O6/c1-22(2)27-10-14-6-13-8-20(26-3)19(25)9-15(13)21(16(14)11-28-22)12-4-5-17(23)18(24)7-12/h4-5,7-9,14,16,21,23-25H,6,10-11H2,1-3H3/t14-,16-,21-/m0/s1
SMILES: CC1(OCC2CC3=CC(=C(C=C3C(C2CO1)C4=CC(=C(C=C4)O)O)O)OC)C
Molecular Formula: C22H26O6
Molecular Weight: 386.444

Isotaxiresinol 9,9/'-acetonide

CAS No.: 252333-72-5

Reference Standards

VCID: VC0032043

Molecular Formula: C22H26O6

Molecular Weight: 386.444

Isotaxiresinol 9,9/'-acetonide - 252333-72-5

CAS No. 252333-72-5
Product Name Isotaxiresinol 9,9/'-acetonide
Molecular Formula C22H26O6
Molecular Weight 386.444
IUPAC Name 4-[(5aR,6S,11aR)-8-hydroxy-9-methoxy-3,3-dimethyl-1,5,5a,6,11,11a-hexahydrobenzo[h][2,4]benzodioxepin-6-yl]benzene-1,2-diol
Standard InChI InChI=1S/C22H26O6/c1-22(2)27-10-14-6-13-8-20(26-3)19(25)9-15(13)21(16(14)11-28-22)12-4-5-17(23)18(24)7-12/h4-5,7-9,14,16,21,23-25H,6,10-11H2,1-3H3/t14-,16-,21-/m0/s1
Standard InChIKey GACLBPGDLVRRRN-HTZUNMPGSA-N
SMILES CC1(OCC2CC3=CC(=C(C=C3C(C2CO1)C4=CC(=C(C=C4)O)O)O)OC)C
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Last Modified Aug 20 2021
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